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Compound of Interest

1-(3-Chloromethyl-4-hydroxy-
Compound Name:
phenyl)-ethanone

Cat. No.: B141236

Technical Support Center: Synthesis of 1-(3-
Chloromethyl-4-hydroxy-phenyl)-ethanone

This guide provides troubleshooting advice and frequently asked questions for researchers
engaged in the synthesis of 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone, a key
intermediate in pharmaceutical development.[1][2] The primary synthesis route is the Blanc
chloromethylation of 4-hydroxyacetophenone.[1][2][3]

Reaction Pathway

The synthesis proceeds via an electrophilic aromatic substitution where 4-
hydroxyacetophenone is reacted with formaldehyde and hydrochloric acid.[1] The hydroxyl
group directs the substitution to the ortho position, as the para position is blocked by the acetyl
group.[1]
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Reactants

4-Hydroxyacetophenone Formaldehyde (CH20) Hydrochloric Acid (HCI) Zinc Chloride (ZnClz)

Catalyst

\

1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone
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Low Conversion or Impure Product

Is Temperature 45-50°C?
Is Reaction Time = 2 hours?
Are Reagents High Quality?

No

Analyze By-products (TLC/GC/NMR)

:

Optimize Conditions to Minimize
Diarylmethane/Resin Formation

liotential Solutions

; :

Use Fresh Reagents Increase Reaction Time Adjust Temperature
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Parameters

Outcomes
Temperature —_

Side Products Product Purity

Reaction Time

Conversion Rate

Acid Concentration ||

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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